Cas no 2228603-94-7 (1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• CAS No: 2228603-94-7
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6536454
• PubChem ID: 165715901
• Update Time: 2025-07-15

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• EN300-1864012
• 2228603-94-7

• Inchi： 1S/C16H22N2O/c1-12-15(10-16(3,4)19)13(2)18(17-12)11-14-8-6-5-7-9-14/h5-9,19H,10-11H2,1-4H3
• InChI Key： CWFUMLUSKGTSQY-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(C)=NN(CC2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol

Introduction to 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol (CAS No. 2228603-94-7)

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228603-94-7, represents a fascinating intersection of heterocyclic chemistry and functional group manipulation. Its molecular structure, characterized by a benzyl-substituted pyrazole core and an isobutyl alcohol moiety, positions it as a versatile intermediate in the development of novel therapeutic agents.

The pyrazole scaffold, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is renowned for its broad spectrum of biological activities. In particular, derivatives of pyrazole have been extensively studied for their potential in immunomodulation, anti-inflammatory, and anticancer applications. The presence of a benzyl group at the 1-position and dimethyl substituents at the 3 and 5 positions enhances the compound's stability and reactivity, making it an attractive candidate for further functionalization.

The isobutyl alcohol side chain (2-methylpropan-2-ol) appended to the pyrazole ring introduces a hydroxyl functional group that can participate in various chemical transformations, including esterification, etherification, and oxidation reactions. This structural feature not only broadens the compound's synthetic utility but also opens up possibilities for exploring its pharmacological properties in vitro and in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with remarkable accuracy. Molecular docking studies suggest that 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol may exhibit inhibitory activity against several enzymes implicated in metabolic disorders and inflammatory pathways. For instance, preliminary simulations indicate potential interactions with COX enzymes (cyclooxygenase) and LOX enzymes (lipoxygenase), which are key mediators of prostaglandin synthesis.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions to form the pyrazole ring, followed by benzyl group introduction via nucleophilic substitution or coupling reactions. The dimethylation at the 3 and 5 positions typically employs methylating agents such as dimethyl sulfate or iodomethane under controlled conditions to ensure regioselectivity. The final step involves the addition of the isobutyl alcohol side chain, which can be achieved through alkylation reactions or by protecting group strategies to prevent unwanted side reactions.

In the realm of drug discovery, the structural motifs present in 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol align well with current trends toward molecular diversity and polypharmacicity. The pyrazole core serves as a privileged scaffold, while the hydroxyl and benzyl groups provide handles for further derivatization. This combination has led to several patents and research publications exploring its potential as a lead compound for novel therapeutics.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. Pyrazole derivatives have been shown to influence cytokine production and T-cell activation pathways, making them candidates for treating autoimmune diseases or enhancing vaccine efficacy. The benzyl group, in particular, has been observed to enhance solubility and bioavailability when incorporated into drug molecules, facilitating their absorption and distribution within biological systems.

The isobutyl alcohol moiety also contributes to the compound's pharmacokinetic profile by potentially increasing metabolic stability against oxidative degradation. This characteristic is crucial for ensuring prolonged half-life and sustained therapeutic effects upon administration. Additionally, the presence of both hydrophobic (benzyl ring) and hydrophilic (hydroxyl group) regions enhances membrane permeability, allowing for efficient cellular uptake.

Emerging research in medicinal chemistry highlights the importance of heterocyclic compounds in addressing unmet medical needs. The versatility of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol makes it a valuable building block for designing libraries of compounds with tailored biological activities. High-throughput screening (HTS) campaigns have been initiated by several academic institutions and pharmaceutical companies to identify novel derivatives with enhanced potency or selectivity against disease-relevant targets.

The compound's synthetic accessibility also plays a pivotal role in its adoption by synthetic chemists. Modern methodologies have streamlined the construction of complex molecules like this one through catalytic processes that minimize waste and improve yields. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been particularly useful in introducing aryl groups like benzyl into pyrazole frameworks efficiently.

In conclusion,1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-ylyl)-2-methylpropan--2--ol (CAS No. 2228603--94--7) stands as a testament to the ingenuity of modern organic synthesis in creating molecules with therapeutic promise. Its unique structural features—comprising a pyrazole core, benzyl substitution, an isobutyl alcohol side chain,—position it as a cornerstone in medicinal chemistry research. As investigations continue into its biological effects and synthetic applications,this compound will undoubtedly contribute significantly to advancements in drug development across multiple therapeutic areas.